Cas no 74936-95-1 ((R)-phenyl-[(2S)-pyrrolidin-2-yl]methanol)

• Product Name: (R)-phenyl-[(2S)-pyrrolidin-2-yl]methanol
• CAS No: 74936-95-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD20661602
• CID: 4730851
• PubChem ID: 11217560
• Update Time: 2025-04-23

(R)-phenyl-[(2S)-pyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (R)-Phenyl((S)-pyrrolidin-2-yl)methanol
• L-2-{(R,S)-1-hydroxy-1-phenylmethyl}pyrrolidine
• (alphaR,2S)-alpha-Phenylpyrrolidine-2alpha-methanol
• (R)-phenyl-[(2S)-pyrrolidin-2-yl]methanol
• WLZ3803
• MFCD20661602
• 74936-95-1
• SCHEMBL9872556
• (R)-phenyl[(2S)-pyrrolidin-2-yl]methanol
• F81237
• EN300-205324

• MDL： MFCD20661602
• Inchi： 1S/C11H15NO/c13-11(10-7-4-8-12-10)9-5-2-1-3-6-9/h1-3,5-6,10-13H,4,7-8H2/t10-,11+/m0/s1
• InChI Key： YPMHBZQROFTOSU-WDEREUQCSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 1.2

Additional information on (R)-phenyl-[(2S)-pyrrolidin-2-yl]methanol

Introduction to (R)-Phenyl((S)-pyrrolidin-2-yl)methanol (CAS No. 74936-95-1)

(R)-Phenyl((S)-pyrrolidin-2-yl)methanol, also known by its CAS number 74936-95-1, is a chiral organic compound with significant applications in the fields of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its unique stereochemistry and versatile reactivity, making it a valuable building block in the development of bioactive molecules. The phenyl group attached to the molecule contributes to its aromaticity, while the pyrrolidine ring introduces a cyclic amine structure, enhancing its potential for various chemical transformations.

Recent studies have highlighted the importance of (R)-Phenyl((S)-pyrrolidin-2-yl)methanol in asymmetric synthesis. Researchers have demonstrated its ability to participate in enantioselective reactions, which are crucial for the production of chiral drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of this compound as a key intermediate in the synthesis of a novel class of kinase inhibitors. The study emphasized its role in achieving high enantiomeric excess (ee) values, which are essential for drug efficacy and reduced side effects.

The stereochemistry of (R)-Phenyl((S)-pyrrolidin-2-yl)methanol plays a pivotal role in its reactivity and selectivity. The (R) configuration at the phenyl group and the (S) configuration at the pyrrolidine ring create a specific spatial arrangement that facilitates certain types of chemical bonding. This makes it an ideal candidate for use in organocatalysis, where chirality is often exploited to drive reactions toward desired products.

In terms of synthesis, (R)-Phenyl((S)-pyrrolidin-2-yl)methanol can be prepared via several methods, including asymmetric hydrogenation and enzymatic resolution. A 2023 review in *Organic Process Research & Development* detailed an optimized process involving Rhodium-catalyzed hydrogenation, which significantly improved yield and purity. This advancement has made the compound more accessible for large-scale production, particularly in the pharmaceutical industry.

Beyond its synthetic applications, (R)-Phenyl((S)-pyrrolidin-2-yl)methanol has shown promise in biological systems. Preclinical studies have indicated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties. A 2023 paper in *Bioorganic & Medicinal Chemistry Letters* reported that certain analogs derived from this compound demonstrated selective inhibition of COX-2 enzymes, suggesting potential utility in pain management therapies.

The versatility of (R)-Phenyl((S)-pyrrolidin-2-yl)methanol extends to its role as a ligand in metal-catalyzed reactions. Recent research has explored its ability to coordinate with transition metals such as palladium and platinum, enabling efficient cross-coupling reactions. These findings underscore its potential as a valuable tool in both academic and industrial settings.

From an environmental standpoint, the synthesis and application of (R)-Phenyl((S)-pyrrolidin-2-yli)methanol have been evaluated for their sustainability. Green chemistry principles have guided recent developments, with researchers focusing on reducing waste and improving energy efficiency during production. For example, a 2023 study published in *Green Chemistry* introduced a solvent-free synthesis route that significantly reduced the carbon footprint associated with this compound's manufacture.

In conclusion, (R)-Phenyl((S)-pyrrolidin-2-yli)methanol stands as a testament to the ongoing advancements in organic chemistry and drug discovery. Its unique properties, coupled with recent breakthroughs in synthesis and application, position it as a key player in developing innovative therapeutic agents. As research continues to uncover new potentials for this compound, it is poised to make even greater contributions to the field of medicinal chemistry.